Cas no 224311-55-1 (2-[Bis(1-adamantyl)phosphino]biphenyl)

• Product Name: 2-[Bis(1-adamantyl)phosphino]biphenyl
• CAS No: 224311-55-1
• MF: C₃₂H₃₉P
• MW: 454.625829935074
• CID: 2602348
• PubChem ID: 329767331
• Update Time: 2025-06-11

2-[Bis(1-adamantyl)phosphino]biphenyl Chemical and Physical Properties

Names and Identifiers

• [1,1′-Biphenyl]-2-yldi[(3S,5S,7S)-1-adamantanyl]phosphine
• MSKLBRMTWIUCEQ-UHFFFAOYSA-N
• 2-(di-1-adamantylphosphino)biphenyl
• 2-(di- 1-adamantylphosphino)biphenyl
• 2-[Bis(1-adamantyl)phosphino]biphenyl
• [1,1'-Biphenyl]-2-yldi(adamantan-1-yl)phosphine
• 2-Biphenylyldi(1-adamantyl)phosphine
• SY279477
• SCHEMBL4433788
• 224311-55-1
• CS-0108697
• E81299
• bis(adamantan-1-yl)([1,1'-biphenyl]-2-yl)phosphane
• (2-Biphenyl)di-1-adamantylphosphine
• [1,1'-Biphenyl]-2-yldi[(3S,5S,7S)-1-adamantanyl]phosphine
• [1,1 inverted exclamation marka-Biphenyl]-2-yldi[(3S,5S,7S)-1-adamantanyl]phosphine
• Bis(1-adamantyl)-(2-phenylphenyl)phosphane
• (2-Biphenyl)di-1-adamantylphosphine, 97%

• MDL： MFCD28100470
• Inchi： 1S/C32H39P/c1-2-6-28(7-3-1)29-8-4-5-9-30(29)33(31-16-22-10-23(17-31)12-24(11-22)18-31)32-19-25-13-26(20-32)15-27(14-25)21-32/h1-9,22-27H,10-21H2
• InChI Key： MSKLBRMTWIUCEQ-UHFFFAOYSA-N
• SMILES： P(C1=CC=CC=C1C1C=CC=CC=1)(C12CC3CC(CC(C3)C1)C2)C12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 454.278938242g/mol
• Monoisotopic Mass: 454.278938242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 8.5

Experimental Properties

• Melting Point: 220-225 °C

2-[Bis(1-adamantyl)phosphino]biphenyl Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H315-H319
• Warning Statement： P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 23/24/25-36/37/38
• Safety Instruction： 36/37/39-45
• Hazardous Material Identification：

Additional information on 2-[Bis(1-adamantyl)phosphino]biphenyl

Recent Advances in the Application of 2-[Bis(1-adamantyl)phosphino]biphenyl (CAS: 224311-55-1) in Chemical Biology and Pharmaceutical Research

The compound 2-[Bis(1-adamantyl)phosphino]biphenyl (CAS: 224311-55-1) has garnered significant attention in recent years due to its unique structural properties and versatile applications in chemical biology and pharmaceutical research. This phosphine ligand, characterized by its bulky adamantyl groups and biphenyl backbone, has demonstrated remarkable efficacy in catalysis, drug discovery, and material science. Recent studies have further elucidated its role in facilitating challenging chemical transformations and its potential as a therapeutic agent.

One of the most notable advancements involves the use of 2-[Bis(1-adamantyl)phosphino]biphenyl in palladium-catalyzed cross-coupling reactions. Researchers have reported its superior performance in Suzuki-Miyaura and Buchwald-Hartwig couplings, where its steric bulk and electron-donating properties enhance reaction yields and selectivity. These findings are particularly relevant for the synthesis of complex bioactive molecules, including pharmaceuticals and agrochemicals.

In the realm of drug discovery, 2-[Bis(1-adamantyl)phosphino]biphenyl has been explored as a potential scaffold for targeting protein-protein interactions (PPIs). Its rigid structure and hydrophobic adamantyl moieties make it an ideal candidate for disrupting PPIs, which are often considered "undruggable" targets. Preliminary in vitro studies have shown promising results in inhibiting key oncogenic pathways, suggesting its potential as a lead compound for cancer therapeutics.

Additionally, recent investigations have highlighted the compound's utility in the development of advanced materials. Its phosphine moiety has been incorporated into luminescent complexes for organic light-emitting diodes (OLEDs) and sensors. The adamantyl groups contribute to the stability and solubility of these materials, addressing some of the challenges in their practical application.

Despite these advancements, challenges remain in the large-scale synthesis and functionalization of 2-[Bis(1-adamantyl)phosphino]biphenyl. Researchers are actively exploring greener synthetic routes and derivatization strategies to overcome these limitations. Future studies are expected to focus on expanding its applications in asymmetric catalysis and targeted drug delivery systems.

In conclusion, 2-[Bis(1-adamantyl)phosphino]biphenyl (CAS: 224311-55-1) continues to be a molecule of great interest in chemical biology and pharmaceutical research. Its unique properties and diverse applications underscore its potential to drive innovation in these fields. Ongoing research will likely uncover new opportunities for its use, further solidifying its importance in scientific and industrial contexts.